Cas no 27931-06-2 (1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1))
27931-06-2 structure
Product Name:1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
CAS No:27931-06-2
MF:C10H8NNaO3S
MW:245.230192184448
CID:270868
PubChem ID:23696783
Update Time:2025-04-19
1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
- sodium,7-aminonaphthalene-1-sulfonate
- Sodium 7-aminonaphthalene-1-sulphonate
- EINECS 248-734-2
- SCHEMBL8786209
- SODIUM 7-AMINONAPHTHALENE-1-SULFONATE
- 27931-06-2
- DTXSID40182213
- NS00084220
-
- Inchi: 1S/C10H9NO3S.Na/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
- InChI Key: KKELBCJRSSENSN-UHFFFAOYSA-M
- SMILES: S(C1C=CC=C2C=CC(=CC=12)N)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 245.01234
- Monoisotopic Mass: 245.012258
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 83.22
1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
27931-06-2 (1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)) Related Products
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- 84-89-9(5-Amino-1-naphthalenesulfonic Acid, 90%)
- 86-65-7(7-Amino-1,3-naphthalenedisulfonic Acid)
- 119-28-8(1-Amino-7-naphthalenesulfonic Acid)
- 119-79-9(5-Amino-2-naphthalenesulfonic Acid)
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- 81-05-0(6-Amino-1-naphthalenesulfonic acid)
- 118-33-2(2-Naphthylamine-5,7-disulfonic Acid)
- 82-75-7(8-aminonaphthalene-1-sulfonic acid)
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